Cas no 1008367-25-6 ((4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate)

• Product Name: (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate
• CAS No: 1008367-25-6
• MF: C₂₀H₂₂ClNO₄S₂
• MW: 439.975982189178
• CID: 6180119
• PubChem ID: 6223842
• Update Time: 2025-06-12

(4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• SR-01000061099
• SR-01000061099-1
• EN300-26590924
• Z24988696
• 1008367-25-6
• (4-chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate
• (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate

• Inchi： 1S/C20H22ClNO4S2/c1-27-13-11-19(20(23)26-15-17-7-9-18(21)10-8-17)22-28(24,25)14-12-16-5-3-2-4-6-16/h2-10,12,14,19,22H,11,13,15H2,1H3/b14-12+
• InChI Key： JHWZBJLEMGXXFC-WYMLVPIESA-N
• SMILES： ClC1C=CC(=CC=1)COC(C(CCSC)NS(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 439.0678782g/mol
• Monoisotopic Mass: 439.0678782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 106Ų

Additional information on (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate

Introduction to (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate and Its Applications in Modern Chemical Biology

(4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate, with the CAS number 1008367-25-6, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in pharmaceutical applications.

The molecular structure of (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate incorporates several key functional groups, including a chlorophenyl moiety, a methylsulfanyl group, and a phenylethene sulfonamido moiety. These features contribute to its diverse interactions with biological targets, which are critical for its potential therapeutic effects. The presence of the chlorophenyl group, for instance, is known to enhance binding affinity to certain enzymes and receptors, while the methylsulfanyl group can influence the compound's solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel sulfonamido derivatives as pharmacological agents. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamido group into the butanoate backbone of (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate not only enhances its biological activity but also provides a scaffold for further chemical modifications. This flexibility allows researchers to fine-tune the compound's properties to optimize its efficacy and minimize potential side effects.

The phenylethene sulfonamido moiety in this compound is particularly noteworthy, as it has been shown to interact with various biological targets in complex ways. Phenylethene derivatives are known for their role in modulating enzyme activity and have been explored in the development of drugs targeting neurological disorders. The sulfonamido group further extends these interactions by forming hydrogen bonds with polar residues in proteins, thereby increasing the compound's binding affinity.

Recent studies have highlighted the potential of (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate as a lead compound for drug discovery. Researchers have demonstrated its ability to inhibit specific enzymes involved in cancer progression by targeting their active sites. The compound's unique structural features allow it to disrupt key signaling pathways that are aberrantly activated in tumor cells. This has led to promising results in preclinical studies, where the molecule showed significant efficacy in reducing tumor growth and metastasis.

The synthesis of (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfonation, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater scalability, which is crucial for industrial applications.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that modifications to the molecular structure can significantly impact how the body processes the drug. For instance, optimizing the solubility profile can enhance bioavailability, while altering metabolic pathways can extend half-life. These insights are essential for developing formulations that maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, (4-Chlorophenyl)methyl 4-(methylsulfanyl)-2-(2-phenylethenesulfonamido)butanoate (CAS no: 1008367-25-6) represents a promising avenue in chemical biology research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new pharmaceuticals. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future medical advancements.